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Compound of Interest

Compound Name: Ethyl 6-hydroxyoctanoate

Cat. No.: B15334030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of ethyl

6-hydroxyhexanoate. The information is curated for professionals in research and development

who require precise data and standardized experimental protocols. This document summarizes

key quantitative data, details the methodologies for their determination, and provides a visual

representation of a standard experimental workflow.

Core Physical and Chemical Properties
Ethyl 6-hydroxyhexanoate is a colorless liquid with a fruity odor, often used as a flavoring agent

and in the synthesis of other organic compounds.[1] Its key physical and chemical properties

are summarized below.
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Property Value Source(s)

Molecular Formula C₈H₁₆O₃ [2][3][4][5][6]

Molecular Weight 160.21 g/mol [2][3][5][6]

Appearance
Colorless to almost colorless

clear liquid
[4][5]

Density 0.985 g/mL at 25 °C [1][2][7][8]

Boiling Point 127-128 °C at 12 mmHg [1][2][7][8]

Refractive Index n20/D 1.437 [1][2][7][8]

Flash Point > 230 °F (> 110 °C) [1][7]

Predicted pKa 15.15 ± 0.10 [4]

Experimental Protocols for Property Determination
The following sections detail the standardized experimental methodologies for determining the

key physical properties of liquid compounds like ethyl 6-hydroxyhexanoate.

The density of a liquid can be determined using several gravimetric procedures. The most

common methods are the pycnometer method and the buoyancy technique.[9]

Pycnometer Method:

A pycnometer, which is a glass flask with a precisely defined volume, is first weighed while

empty, clean, and dry.[9]

The pycnometer is then filled with the liquid sample (ethyl 6-hydroxyhexanoate), ensuring

no air bubbles are trapped.

The filled pycnometer is weighed again.[9]

The mass of the liquid is determined by subtracting the mass of the empty pycnometer

from the mass of the filled pycnometer.
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The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.[9]

Temperature control is crucial as density is temperature-dependent.[10]

Buoyancy Method (Archimedes' Principle):

This method involves weighing a reference object of a known volume (like a glass sinker)

both in air and then while fully submerged in the liquid sample.[9]

The apparent loss in weight of the object when submerged is equal to the weight of the

fluid it displaces.[9]

The density of the liquid is calculated from the apparent weight loss and the known volume

of the reference object.

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[11] For small sample volumes, the capillary method is commonly employed.[12]

Capillary Method:

A small amount of the liquid sample is placed in a small test tube (e.g., a fusion tube).[13]

A capillary tube, sealed at one end, is placed inverted (open end down) into the liquid.[12]

[13]

The test tube is attached to a thermometer and heated in a controlled manner, often using

a Thiele tube or a modern melting point apparatus with a heating block.[13][14]

As the temperature rises, the air trapped in the capillary tube expands and escapes.[12]

When the liquid's boiling point is reached, a rapid and continuous stream of bubbles will

emerge from the capillary tube as the liquid's vapor replaces the air.[12]

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid is drawn up

into the capillary tube.[12][13] This indicates that the vapor pressure inside the capillary is
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equal to the external atmospheric pressure.
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Caption: Experimental workflow for determining the boiling point using the capillary method.

The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a fundamental physical property for identifying and characterizing

liquids.

Abbe Refractometer Method:

The Abbe refractometer is a common instrument for measuring the refractive index of

liquids.[15]

A few drops of the liquid sample are placed on the surface of the measuring prism.

The prisms are closed and locked. A light source illuminates the sample.

While looking through the eyepiece, the control knobs are adjusted to bring the boundary

line between the light and dark regions into the center of the crosshairs.

The refractive index is read directly from the instrument's scale.

The measurement is temperature-dependent, so the temperature of the prisms should be

controlled and recorded, typically at 20 °C.

Solubility provides information about the presence of polar functional groups and the overall

polarity of a molecule.[16] A systematic approach is used to classify a compound's solubility in

various solvents.
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General Qualitative Procedure:

Water Solubility: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is

added to a test tube containing a set volume of water (e.g., 0.75 mL).[16] The tube is

shaken vigorously. If the compound dissolves, it is classified as water-soluble. The

presence of both a hydroxyl (-OH) and an ester group in ethyl 6-hydroxyhexanoate

suggests it may have some water solubility.

Solubility in Aqueous Acid/Base: For water-insoluble compounds, solubility is tested in 5%

aqueous solutions of sodium hydroxide (NaOH), sodium bicarbonate (NaHCO₃), and

hydrochloric acid (HCl).[16][17]

Solubility in 5% NaOH suggests a strong or weak acid (e.g., carboxylic acid or phenol).

[16]

Solubility in 5% NaHCO₃ indicates a strong acid (e.g., carboxylic acid).[17]

Solubility in 5% HCl indicates an organic base (e.g., an amine).[16]

Solubility in Organic Solvents: Solubility in a non-polar solvent like diethyl ether can also

be tested to provide further information on the compound's polarity.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.scbt.com/p/ethyl-6-hydroxyhexanoate-5299-60-5
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2333915.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB2333915.aspx
https://alkalisci.com/ethyl-6-hydroxyhexanoate-1-x-10-g-374806-10g/
https://www.mt.com/ph/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.uoanbar.edu.iq/eStoreImages/Bank/28765.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www1.udel.edu/chem/CHEM322/Handouts/unknowns_lab_handout.pdf
https://www.benchchem.com/product/b15334030#physical-properties-of-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/product/b15334030#physical-properties-of-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/product/b15334030#physical-properties-of-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/product/b15334030#physical-properties-of-ethyl-6-hydroxyhexanoate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15334030?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15334030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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